Cas no 676273-51-1 (3-Cyano-1h-indol-5-ylboronic acid)

• Product Name: 3-Cyano-1h-indol-5-ylboronic acid
• CAS No: 676273-51-1
• MF: C₉H₇BN₂O₂
• MW: 185.975081682205
• CID: 2184049
• PubChem ID: 21955917
• Update Time: 2025-04-21

3-Cyano-1h-indol-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-1h-indol-5-ylboronic acid
• 3-cyano-5-indolylboronic acid
• DB-262265
• SCHEMBL6084483
• IRYMHSHEGNSRJM-UHFFFAOYSA-N
• 676273-51-1

• Inchi： 1S/C9H7BN2O2/c11-4-6-5-12-9-2-1-7(10(13)14)3-8(6)9/h1-3,5,12-14H
• InChI Key： IRYMHSHEGNSRJM-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=C(C=1)C(C#N)=CN2)O

Computed Properties

• Exact Mass: 186.0600576Da
• Monoisotopic Mass: 186.0600576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų